Cas no 1806899-64-8 (Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate)
Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate
-
- Inchi: 1S/C10H9BrClF2NO2/c1-2-17-10(16)5-3-6(12)7(4-11)15-8(5)9(13)14/h3,9H,2,4H2,1H3
- InChI Key: ZQUZFNPXBQMOJQ-UHFFFAOYSA-N
- SMILES: BrCC1=C(C=C(C(=O)OCC)C(C(F)F)=N1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 271
- XLogP3: 2.9
- Topological Polar Surface Area: 39.2
Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029048373-250mg |
Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate |
1806899-64-8 | 97% | 250mg |
$950.40 | 2022-03-31 | |
| Alichem | A029048373-500mg |
Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate |
1806899-64-8 | 97% | 500mg |
$1,613.70 | 2022-03-31 | |
| Alichem | A029048373-1g |
Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate |
1806899-64-8 | 97% | 1g |
$3,069.40 | 2022-03-31 |
Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate
Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806899-64-8): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 2-(bromomethyl)-3-chloro-6-()pyridine-5-carboxylate, identified by its CAS number 1806899-64-8, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with multiple functional groups, serves as a crucial building block in the synthesis of various bioactive molecules.
The structural features of Ethyl 2-(bromomethyl)-3-chloro-6-()pyridine-5-carboxylate make it particularly valuable for medicinal chemists. The presence of a bromomethyl group at the 2-position and a group at the 6-position provides multiple sites for further functionalization, enabling the construction of complex molecular architectures. Additionally, the carboxylate ester group at the 5-position offers flexibility in modifying solubility and reactivity, making it an ideal candidate for diverse synthetic pathways.
In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders. Ethyl 2-(bromomethyl)-3-chloro-6-()pyridine-5-carboxylate has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, its structural motif is frequently employed in the design of kinase inhibitors, which play a pivotal role in cancer therapy by inhibiting aberrant signaling pathways.
One of the most compelling applications of Ethyl 2-(bromomethyl)-3-chloro-6-()pyridine-5-carboxylate is in the development of antiviral agents. The pyridine scaffold is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and receptors. Researchers have leveraged this compound to synthesize derivatives that exhibit potent activity against RNA viruses, including those responsible for influenza and hepatitis C. The bromomethyl and substituents are particularly important, as they enhance binding affinity and metabolic stability, key factors for effective drug design.
The pharmaceutical industry has also explored Ethyl 2-(bromomethyl)-3-chloro-6-()pyridine-5-carboxylate as a precursor for central nervous system (CNS) drugs. The ability to modify the pyridine core allows for the creation of molecules that can cross the blood-brain barrier, making them suitable for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, the compound's versatility in synthetic transformations has enabled the development of novel neurokinin receptor antagonists, which are being investigated for their potential in managing pain and inflammation.
The synthesis of Ethyl 2-(bromomethyl)-3-chloro-6-()pyridine-5-carboxylate involves multi-step organic reactions that highlight its synthetic utility. Typically, it is prepared through a sequence of halogenation, esterification, and functional group interconversion reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the desired substituents while maintaining high yields and selectivity. These synthetic strategies not only demonstrate the compound's importance but also showcase advancements in green chemistry principles, such as catalytic efficiency and minimal waste generation.
In conclusion, Ethyl 2-(
1806899-64-8 (Ethyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)